Cas no 5972-99-6 (N-(3-methoxypropyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide)

N-(3-methoxypropyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide structure
5972-99-6 structure
Product name:N-(3-methoxypropyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide
CAS No:5972-99-6
MF:C14H18N2O4
MW:278.30372
CID:1616893
PubChem ID:5212597

N-(3-methoxypropyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-methoxypropyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide
    • 4H-1,4-benzoxazine-4-acetamide, 2,3-dihydro-N-(3-methoxypropyl)-3-oxo-
    • N-(3-methoxypropyl)-2-(3-oxo-1,4-benzoxazin-4-yl)acetamide
    • DTXSID30410370
    • SR-01000145012-1
    • EU-0031055
    • N-(3-METHOXYPROPYL)-2-(3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-4-YL)ACETAMIDE
    • 5972-99-6
    • SR-01000145012
    • AKOS002124973
    • Inchi: InChI=1S/C14H18N2O4/c1-19-8-4-7-15-13(17)9-16-11-5-2-3-6-12(11)20-10-14(16)18/h2-3,5-6H,4,7-10H2,1H3,(H,15,17)
    • InChI Key: SMFUXASAFLIVJV-UHFFFAOYSA-N
    • SMILES: COCCCNC(=O)CN1C(=O)COC2=CC=CC=C21

Computed Properties

  • Exact Mass: 278.12674
  • Monoisotopic Mass: 278.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.9A^2

Experimental Properties

  • Density: 1.205
  • Boiling Point: 575.9°C at 760 mmHg
  • Flash Point: 302.1°C
  • Refractive Index: 1.539
  • PSA: 67.87

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